Cas no 2034270-61-4 (3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione
• CAS No: 2034270-61-4
• MF: C₁₄H₁₁F₃N₂O₄S
• MW: 360.308352708817
• CID: 5378680
• Update Time: 2025-11-06

3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C14H11F3N2O4S/c15-14(16,17)23-10-3-1-8(2-4-10)12(21)18-5-9(6-18)19-11(20)7-24-13(19)22/h1-4,9H,5-7H2
• InChI Key： ZRSLHOJQVSEGNY-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(=O)C3=CC=C(OC(F)(F)F)C=C3)C2)C1=O

Experimental Properties

• Density: 1.598±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.9±55.0 °C(Predicted)
• pka: -2.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione

Introduction to 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione (CAS No. 2034270-61-4)

3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione, identified by its CAS number 2034270-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethoxy group and a benzoyl moiety in its structure suggests possible interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.

The compound's core structure consists of a thiazolidinedione ring system, which is known for its versatility in pharmaceutical applications. Thiazolidinediones are heterocyclic compounds that have been widely studied for their bioactivity, particularly in the context of metabolic disorders and anti-inflammatory agents. The azetidinyl side chain further modifies the molecule, potentially influencing its pharmacokinetic properties and binding affinity to biological receptors.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding properties. The incorporation of a trifluoromethoxy group into the benzoyl moiety of this compound may contribute to these desirable characteristics. Fluorine atoms can significantly alter the electronic properties of molecules, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. These features are particularly valuable in the design of drugs that require prolonged half-lives or targeted delivery.

The benzoyl group in the molecule is another key feature that may contribute to its biological activity. Benzoyl derivatives have been extensively studied for their roles as intermediates in the synthesis of various pharmacologically active compounds. The benzoyl group can interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a valuable component in drug design. Additionally, the presence of this group may enhance the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.

The azetidinyl side chain adds another layer of complexity to the compound's structure. Azetidines are five-membered heterocyclic compounds that can mimic the conformational flexibility of natural amino acids. This feature may allow the compound to interact with protein targets in a manner similar to peptides, potentially expanding its therapeutic applications. Furthermore, the azetidinyl group may influence the compound's ability to cross biological membranes, affecting its distribution and target specificity.

3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione has been investigated in several preclinical studies for its potential pharmacological effects. Initial research suggests that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The thiazolidinedione core is known to interact with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors), which play a crucial role in regulating glucose metabolism and lipid homeostasis. By targeting these receptors, the compound may have therapeutic implications for metabolic disorders such as diabetes and obesity.

In addition to its potential anti-inflammatory effects, this compound has shown promise in studies related to neuroprotection. The interaction between fluorinated aromatic compounds and central nervous system (CNS) receptors has been extensively explored, with several fluorinated derivatives demonstrating neuroprotective properties. The structural features of 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione, particularly the presence of the trifluoromethoxy group and thiazolidinedione ring system, make it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies, including metal-catalyzed cross-coupling reactions and halogenation processes. The synthesis of the azetidinyl side chain also presents challenges due to its strained five-membered ring structure. However, advances in synthetic chemistry have made it possible to construct complex heterocyclic frameworks with increasing efficiency.

The pharmacokinetic profile of 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione is another critical aspect that needs to be evaluated. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully assessed to determine its suitability for clinical development. In vitro studies have shown that fluorinated aromatic compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts. This property is particularly important for drugs that require prolonged half-lives or multiple daily dosing regimens.

Evaluation of the compound's toxicity profile is essential before it can be considered for human trials. Preclinical toxicology studies involve assessing acute and chronic toxicity through animal models and cell culture assays. These studies help identify potential safety concerns and determine appropriate dosage ranges for further testing. Additionally, computational modeling techniques can be employed to predict toxicological properties based on structural features, reducing the need for extensive experimental testing.

The future direction of research on 3-[1-[4-(Trifluoromethoxy)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning key functional groups such as the trifluoromethoxy, benzoyl, and azetidinyl moieties, researchers aim to enhance its binding affinity, selectivity, and overall therapeutic efficacy. Additionally, exploring new synthetic routes may improve production efficiency and scalability.

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